2-Methyl-1-phenyl-1-butylamine Hydrochloride

• IUPAC Name: 2-methyl-1-phenylbutan-1-amine;hydrochloride
• InChI: InChI=1S/C11H17N.ClH/c1-3-9(2)11(12)10-7-5-4-6-8-10;/h4-9,11H,3,12H2,1-2H3;1H
• InChI Key: OBSSYONPWUBLOS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C1=CC=CC=C1)N.Cl
• Molecular Formula: C11H18ClN
• Molecular Weight: 199.72 g/mol

Description

2-Methyl-1-phenyl-1-butylamine hydrochloride, also known as MBDB, is a psychoactive drug that belongs to the amphetamine class of compounds. It is structurally similar to MDMA (ecstasy) and is often used as a substitute for it. MBDB has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders.

Scientific Research Applications

Improved Synthesis Techniques

Research has identified improved synthesis methods for compounds structurally related to 2-Methyl-1-phenyl-1-butylamine Hydrochloride. For instance, a study outlined an enhanced synthesis approach for (S)-(+)-3-methyl-[2-(1-piperidinyl)phenyl]butylamine, a key intermediate in the preparation of (S)-repaglinide, an agent that promotes insulin secretion. This method boasts easy reactant availability, simple reaction conditions, and the potential for large-scale manufacturing, making it significant for pharmaceutical production (Xian, 2012).

Analytical Chemistry and Impurity Identification

Analytical studies have also utilized related compounds to identify impurities in methamphetamine synthesized via specific routes. One study isolated and identified a processing impurity, indicating the synthetic marker for a particular methamphetamine production method. This research is crucial for forensic and analytical chemistry, providing insights into illicit drug synthesis (Toske et al., 2017).

Neuroprotective Applications

Research into the neuroprotective effects of neuronal Ca(2+) channel blockers identified compounds with significant protective abilities against ischemia-induced brain injury. This suggests potential therapeutic applications in treating conditions like stroke or traumatic brain injuries, highlighting the medicinal value of structurally similar compounds (Hicks et al., 2000).

Antifungal Agent Mechanisms

Studies on butenafine, a benzylamine class antifungal agent, shed light on its interaction with cell membrane phospholipids, which may explain its therapeutic efficacy and prolonged action. This research offers insights into drug design and the development of new antifungal treatments, demonstrating the relevance of chemical interaction studies (Mingeot-Leclercq et al., 2001).

Organic Chemistry Education

The compound's derivatives have also been used in educational contexts, demonstrating practical applications in organic chemistry training. For example, a one-pot synthesis of bupropion, an antidepressant, was described as suitable for first-year organic chemistry students, underlining the educational value of these compounds in demonstrating practical chemistry skills (Perrine et al., 2000).